![molecular formula C17H21NO2 B3887755 4-(3-furylmethyl)-2-(2-phenylethyl)morpholine](/img/structure/B3887755.png)
4-(3-furylmethyl)-2-(2-phenylethyl)morpholine
Overview
Description
4-(3-furylmethyl)-2-(2-phenylethyl)morpholine, also known as FMe-PEA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of morpholine derivatives and has a unique structure that makes it a promising candidate for research.
Mechanism of Action
The mechanism of action of 4-(3-furylmethyl)-2-(2-phenylethyl)morpholine is not yet fully understood, but it is believed to act as a modulator of the dopamine and norepinephrine systems in the brain. It has been shown to increase the release of both dopamine and norepinephrine, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been found to increase the levels of neurotransmitters such as dopamine and norepinephrine in the brain, which may contribute to its analgesic and antidepressant effects. Additionally, this compound has been found to have antioxidant properties, which may make it a potential therapeutic agent for the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-(3-furylmethyl)-2-(2-phenylethyl)morpholine is its relatively simple synthesis method, which makes it easily accessible for laboratory experiments. Additionally, its unique structure and pharmacological effects make it a promising candidate for drug discovery and development. However, one of the limitations of this compound is its limited availability and high cost, which may make it difficult for researchers to obtain and use in their experiments.
Future Directions
There are several future directions for the research and development of 4-(3-furylmethyl)-2-(2-phenylethyl)morpholine. One potential area of research is the development of this compound-based drugs for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields such as pain management and depression. Finally, the synthesis of this compound derivatives may lead to the development of more potent and selective compounds with improved pharmacological properties.
Scientific Research Applications
4-(3-furylmethyl)-2-(2-phenylethyl)morpholine has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery. It has been found to exhibit a range of pharmacological activities, including analgesic, anti-inflammatory, and antidepressant effects. Additionally, this compound has been shown to have potential as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
4-(furan-3-ylmethyl)-2-(2-phenylethyl)morpholine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO2/c1-2-4-15(5-3-1)6-7-17-13-18(9-11-20-17)12-16-8-10-19-14-16/h1-5,8,10,14,17H,6-7,9,11-13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTGKUAOHQDCUQU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1CC2=COC=C2)CCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.